Technical Guide: Synthesis of Leucyl-Leucyl-Glycine (H-Leu-Leu-Gly-OH)
Technical Guide: Synthesis of Leucyl-Leucyl-Glycine (H-Leu-Leu-Gly-OH)
Executive Summary
Molecule: Leucyl-leucyl-glycine (Leu-Leu-Gly / LLG) Molecular Weight: ~301.38 g/mol Significance: LLG is a hydrophobic tripeptide with emerging significance in modulating the mTOR signaling pathway in intestinal epithelial cells and serving as a proteolytically stable linker in antibody-drug conjugates (ADCs).
Technical Challenge: While a short sequence, the synthesis of LLG presents a specific "trojan horse" challenge: Diketopiperazine (DKP) formation . The presence of C-terminal Glycine combined with the steric bulk of the adjacent Leucine creates a high propensity for the dipeptide intermediate (H-Leu-Gly-OR) to cyclize and cleave from the resin or ester, drastically reducing yield.
This guide details two robust protocols designed to circumvent DKP formation while ensuring high optical purity (>99% ee).
Part 1: Strategic Synthesis Architecture
The choice of method depends on scale and downstream application.
| Feature | Method A: SPPS (Fmoc/tBu) | Method B: Solution Phase (Boc/Bzl) |
| Primary Use | R&D, Library Generation (< 5g) | GMP Production, Scale-up (> 100g) |
| Key Advantage | Speed, Automation | Cost-efficiency, Crystallizability |
| DKP Risk | High (Requires specific resin choice) | Moderate (Requires pH control) |
| Purity Strategy | RP-HPLC | Recrystallization |
Part 2: Method A - Solid-Phase Peptide Synthesis (SPPS)
The Gold Standard for R&D
Critical Experimental Design: Resin Selection
Do NOT use Wang Resin. Standard Wang resin requires TFA cleavage. However, the critical failure point in LLG synthesis occurs at the dipeptide stage. When Fmoc is removed from the second residue (Leu), the free amine of Leu can attack the C-terminal ester linkage to Gly, forming a cyclic DKP and detaching the peptide prematurely.
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Recommended Support: 2-Chlorotrityl Chloride (2-CTC) Resin .
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Rationale: The steric bulk of the trityl linker inhibits the back-biting attack required for DKP formation.
Experimental Protocol (0.1 mmol scale)
Reagents
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Resin: 2-Chlorotrityl Chloride Resin (Loading: 1.0–1.6 mmol/g)
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Amino Acids: Fmoc-Gly-OH, Fmoc-Leu-OH
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Coupling: DIC (Diisopropylcarbodiimide) / Oxyma Pure
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Deprotection: 20% Piperidine in DMF with 0.1M HOBt (HOBt suppresses aspartimide-like side reactions and racemization).
Workflow
Step 1: Resin Loading (The First Residue) [1]
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Swell 100 mg 2-CTC resin in dry DCM for 20 min.
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Dissolve Fmoc-Gly-OH (1.2 eq) in DCM (not DMF, to preserve the trityl chloride). Add DIPEA (4 eq).
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Capping: Add MeOH (1 mL) to the reaction mixture (caps unreacted chlorides). Agitate 20 min.
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Wash: DCM (3x), DMF (3x).
Step 2: Peptide Assembly (Fmoc Cycles)
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Deprotection: Treat resin with 20% Piperidine/DMF (2 x 5 min). Wash DMF (5x).
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Note: Perform the first deprotection (Fmoc-Gly-Resin -> H-Gly-Resin) quickly to minimize any potential DKP risk, though 2-CTC mitigates this.
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Coupling 1 (Leu): Dissolve Fmoc-Leu-OH (3 eq), DIC (3 eq), and Oxyma (3 eq) in DMF. Pre-activate for 2 min. Add to resin.[1][2][3][4] Agitate 45 min at RT.
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Coupling 2 (Leu): Repeat Deprotection and Coupling with Fmoc-Leu-OH.
Step 3: Cleavage & Global Deprotection
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Wash final peptide-resin with DCM (5x) to remove all traces of DMF (DMF interferes with precipitation).
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Cleavage Cocktail: 95% TFA / 2.5% TIS / 2.5% H₂O.
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Add 2 mL cocktail to resin. Agitate 90 min.
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Filter filtrate into cold Diethyl Ether (-20°C).
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Centrifuge precipitate (LLG crude). Wash pellet 2x with ether.
Visualization: SPPS Logic Flow
Figure 1: SPPS workflow highlighting the critical DKP risk point at the dipeptide stage and the mitigation strategy using 2-CTC resin.
Part 3: Method B - Solution Phase Synthesis
The Scalable Route (Gram to Kilogram)
Solution phase synthesis is preferred for scale-up as it avoids expensive resins and allows for the isolation/purification of intermediates. We will utilize a Boc-strategy (tert-butyloxycarbonyl) because Boc-amino acids are generally more crystalline and cheaper than Fmoc derivatives for large-scale use.
Strategic Route: Stepwise Elongation (C -> N)
Sequence: Boc-Leu-OH + H-Leu-Gly-OBzl
Experimental Protocol
Step 1: Synthesis of H-Leu-Gly-OBzl (Dipeptide)
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Start: Glycine Benzyl Ester p-tosylate (H-Gly-OBzl·TsOH).
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Activation: Dissolve Boc-Leu-OH (1.0 eq) in DCM/DMF. Add EDC·HCl (1.1 eq) and HOBt (1.1 eq) at 0°C. Stir 15 min.
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Coupling: Add H-Gly-OBzl·TsOH and NMM (N-methylmorpholine, 2.2 eq) to neutralize the salt.
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Reaction: Stir at RT for 4-6 hours. Monitor by TLC.
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Workup: Wash with 1N HCl, sat. NaHCO₃, and brine. Dry over Na₂SO₄. Evaporate to yield Boc-Leu-Gly-OBzl .
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Deprotection: Treat with 4N HCl in Dioxane (30 min). Evaporate solvent.[4][5]
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Result:H-Leu-Gly-OBzl·HCl .
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Step 2: Synthesis of Boc-Leu-Leu-Gly-OBzl (Tripeptide)
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Activation: Dissolve Boc-Leu-OH (1.0 eq) in DCM. Activate with Isobutyl Chloroformate (IBCF) and NMM at -15°C (Mixed Anhydride Method - highly efficient for Leu).
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Coupling: Add H-Leu-Gly-OBzl·HCl (from Step 1) and NMM (1 eq).
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Reaction: Stir at -15°C for 1 hour, then warm to RT overnight.
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Isolation: Standard acid/base wash. Recrystallize from EtOAc/Hexane.
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Result:Boc-Leu-Leu-Gly-OBzl .
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Step 3: Global Deprotection
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Hydrogenolysis: Dissolve tripeptide in MeOH. Add 10% Pd/C catalyst (10 wt%).
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Stir under H₂ atmosphere (balloon) for 4 hours. This removes the Benzyl (OBzl) ester.
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Boc Removal: Treat residue with TFA/DCM (1:1) or 4N HCl/Dioxane.
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Final Product: H-Leu-Leu-Gly-OH.
Visualization: Solution Phase Convergence
Figure 2: Solution-phase synthetic route utilizing Boc-chemistry and benzyl ester protection.
Part 4: Quality Control & Troubleshooting
Analytical Specifications
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HPLC: C18 Column, Gradient 5-60% ACN in Water (0.1% TFA).
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Expectation: LLG is relatively hydrophobic; expect retention time shift compared to single amino acids.
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Mass Spectrometry (ESI+): Calculated [M+H]+ = 302.4.
Troubleshooting Matrix
| Issue | Cause | Solution |
| Low Yield (SPPS) | DKP formation at dipeptide stage. | Switch to 2-CTC resin or Trityl resin. Do not use Wang or Merrifield resins. |
| Racemization | Over-activation of Histidine (not applicable here) or prolonged base exposure. | Use Oxyma/DIC instead of HATU/DIPEA. Maintain low temperature during activation. |
| Incomplete Coupling | Steric hindrance of Leu-Leu bond. | Double couple the second Leucine. Use "Magic Mixture" (DCM/DMF/NMP) to improve swelling. |
| Solubility | Hydrophobic aggregation. | Use Chaotropic salts (e.g., KSCN) or pseudoproline dipeptides if sequence is extended. |
References
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Isidro-Llobet, A., et al. (2009). Amino acid-protecting groups.[2][4][6] Chemical Reviews. (Contextual grounding for Boc/Fmoc strategies).
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CEM Corporation. (2023). Total wash elimination for solid phase peptide synthesis. Available at: [Link]
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Wang, T., et al. (2023). Gly-Leu instead of Gly promoted the proliferation and protein synthesis of chicken intestinal epithelial cells. Czech Journal of Animal Science. (Biological context for LLG analogs). Available at: [Link]
Sources
- 1. peptide.com [peptide.com]
- 2. luxembourg-bio.com [luxembourg-bio.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. WO2010117725A2 - Production of peptides containing poly-gly sequences using fmoc chemistry - Google Patents [patents.google.com]
- 5. Frontiers | The chemoenzymatic synthesis of glycan-terminated oligo(Leu)x [frontiersin.org]
- 6. Thieme E-Books & E-Journals [thieme-connect.de]
